An In-Depth Technical Guide on the Atmospheric Lifetime and Ozone Depletion Potential of 1,3,3-Trichloro-1,1,2,2-tetrafluoropropane (HCFC-224ca)
An In-Depth Technical Guide on the Atmospheric Lifetime and Ozone Depletion Potential of 1,3,3-Trichloro-1,1,2,2-tetrafluoropropane (HCFC-224ca)
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the atmospheric lifetime and ozone depletion potential (ODP) of 1,3,3-Trichloro-1,1,2,2-tetrafluoropropane, an isomer of the hydrochlorofluorocarbon (HCFC) designated as HCFC-224ca. As the scientific community continues to evaluate the environmental impact of chemical compounds, a thorough understanding of their atmospheric behavior is paramount. This document delves into the fundamental principles governing the atmospheric persistence and ozone-depleting capabilities of HCFC-224ca. It outlines the experimental and computational methodologies employed to determine these critical parameters, offering insights into the underlying scientific rationale. Quantitative data are presented in a clear, tabular format, and key processes are visualized through detailed diagrams to facilitate a deeper understanding for researchers and professionals in related fields.
Introduction to 1,3,3-Trichloro-1,1,2,2-tetrafluoropropane (HCFC-224ca)
1,3,3-Trichloro-1,1,2,2-tetrafluoropropane, with the chemical formula C₃HCl₃F₄, is a hydrochlorofluorocarbon (HCFC) and a member of the HCFC-224 isomer group.[1] HCFCs are a class of compounds that were developed as transitional replacements for chlorofluorocarbons (CFCs), which were found to be major contributors to the depletion of the stratospheric ozone layer.[2] While HCFCs are generally less detrimental to the ozone layer than CFCs due to their shorter atmospheric lifetimes, they still contain chlorine and thus possess a degree of ozone-depleting potential.[2][3] Consequently, the production and use of HCFCs are being phased out under the Montreal Protocol on Substances that Deplete the Ozone Layer. A precise understanding of the atmospheric lifetime and ODP of individual HCFC isomers like HCFC-224ca is crucial for accurate environmental impact assessments and for informing regulatory decisions.
Fundamental Concepts: Atmospheric Lifetime and Ozone Depletion Potential
Atmospheric Lifetime (τ)
The atmospheric lifetime of a chemical compound is a measure of the average time it remains in the atmosphere before being removed by chemical reactions or physical processes. It is a critical parameter as it directly influences a substance's potential to contribute to stratospheric ozone depletion and global warming. The overall atmospheric lifetime (τ_atm) is determined by the sum of the removal rates in the troposphere and the stratosphere.
For HCFCs like HCFC-224ca, the primary removal mechanism in the troposphere is reaction with the hydroxyl radical (•OH), a highly reactive species often referred to as the "detergent" of the atmosphere. The tropospheric lifetime (τ_tropo) is inversely proportional to the rate constant of the reaction with •OH.
In the stratosphere, removal can occur through reaction with •OH and photolysis by short-wavelength ultraviolet (UV) radiation. The stratospheric lifetime (τ_strat) is therefore dependent on the compound's UV absorption cross-section and the solar actinic flux at different altitudes.
Ozone Depletion Potential (ODP)
The Ozone Depletion Potential (ODP) is a relative measure of the potential of a chemical to cause ozone depletion.[4][5] It is defined as the ratio of the global loss of ozone due to the emission of a particular substance compared to the global loss of ozone due to the emission of the same mass of trichlorofluoromethane (CFC-11), which is assigned a reference ODP of 1.0.[4][5] The ODP of a substance is influenced by several factors, including its atmospheric lifetime, the number of chlorine or bromine atoms in the molecule, and the efficiency of the ozone-destroying catalytic cycles involving these halogens in the stratosphere.
Determination of Atmospheric Lifetime and ODP for HCFC-224ca
The atmospheric lifetime and ODP of HCFC-224ca have been determined through a combination of laboratory experiments and atmospheric modeling. A 2018 study by Papanastasiou and colleagues provides key data for this compound.[1]
| Parameter | Value | Source |
| Chemical Formula | CHCl₂CF₂CClF₂ | [1] |
| CAS Number | 422-54-8 | [1] |
| Global Atmospheric Lifetime (τ_atm) | 1.79 years | [1] |
| Tropospheric Atmospheric Lifetime (τ_tropo) | 1.92 years | [1] |
| Stratospheric Atmospheric Lifetime (τ_strat) | 27.5 years | [1] |
| Ozone Depletion Potential (ODP) | 0.028 | [1] |
Experimental Protocol for Determining Tropospheric Lifetime
The tropospheric lifetime of HCFC-224ca is primarily dictated by its reaction with the hydroxyl radical. The rate constant for this reaction is determined experimentally, typically using techniques such as laser flash photolysis or relative rate methods in a smog chamber.
Step-by-Step Methodology (Relative Rate Method):
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Chamber Setup: A temperature-controlled reaction chamber (smog chamber) is filled with purified air or a buffer gas (e.g., N₂ or Ar).
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Introduction of Reactants: Known concentrations of HCFC-224ca and a reference compound with a well-established OH reaction rate constant are introduced into the chamber.
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OH Radical Generation: OH radicals are generated within the chamber, commonly through the photolysis of a precursor such as methyl nitrite (CH₃ONO) or hydrogen peroxide (H₂O₂) using UV lamps.
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Concentration Monitoring: The concentrations of HCFC-224ca and the reference compound are monitored over time using techniques like Gas Chromatography with Flame Ionization Detection (GC-FID) or Fourier Transform Infrared (FTIR) spectroscopy.
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Data Analysis: The relative rates of disappearance of HCFC-224ca and the reference compound are used to calculate the rate constant for the reaction of OH with HCFC-224ca. The relationship is given by:
ln([HCFC-224ca]_t / [HCFC-224ca]_0) = (k_HCFC-224ca / k_ref) * ln([Ref]_t / [Ref]_0)
where:
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[HCFC-224ca]_t and [Ref]_t are the concentrations at time t.
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[HCFC-224ca]_0 and [Ref]_0 are the initial concentrations.
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k_HCFC-224ca and k_ref are the rate constants for the reaction with OH.
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Tropospheric Lifetime Calculation: The tropospheric lifetime is then calculated by scaling the rate constant to the globally averaged OH concentration in the troposphere.
Determination of Stratospheric Lifetime
The stratospheric lifetime is influenced by both reaction with OH radicals and UV photolysis. The contribution of photolysis is determined by measuring the UV absorption cross-section of the molecule in the laboratory. This involves passing UV light of varying wavelengths through a sample of the gas and measuring the amount of light absorbed. The stratospheric lifetime due to photolysis is then calculated by integrating the absorption cross-section, the solar actinic flux, and the quantum yield for dissociation over the relevant UV wavelengths in the stratosphere.
Computational Workflow for ODP Calculation
The ODP of HCFC-224ca is calculated using complex two-dimensional (2D) or three-dimensional (3D) atmospheric chemistry-transport models.[6] These models simulate the transport and chemical transformation of the substance in the atmosphere.
Logical Workflow for ODP Calculation:
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Model Input: The model requires several key inputs:
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The atmospheric lifetime of HCFC-224ca.
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The number of chlorine atoms per molecule (in this case, three).
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The molecular weight of HCFC-224ca.
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The rate of emission of the substance into the model atmosphere.
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Atmospheric Simulation: The model simulates the release of a pulse of HCFC-224ca and tracks its distribution and chemical breakdown in the troposphere and stratosphere over time.
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Ozone Depletion Calculation: The model calculates the resulting change in the global total ozone column due to the release of chlorine from the degradation of HCFC-224ca.
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Reference Simulation: A parallel simulation is run for the release of the same mass of CFC-11.
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ODP Calculation: The ODP is calculated as the ratio of the integrated ozone depletion caused by HCFC-224ca to the integrated ozone depletion caused by CFC-11 over their respective atmospheric lifetimes.
Visualizing Atmospheric Processes
Atmospheric Degradation Pathway of HCFC-224ca
The primary atmospheric degradation of HCFC-224ca is initiated by the abstraction of its hydrogen atom by a hydroxyl radical. This initial reaction leads to the formation of a haloalkyl radical, which then undergoes a series of reactions with oxygen and other atmospheric species, ultimately leading to the release of chlorine atoms that can catalytically destroy ozone.
Caption: Atmospheric degradation pathway of HCFC-224ca.
Workflow for Ozone Depletion Potential (ODP) Calculation
The calculation of ODP is a multi-step process that relies on both experimental data and sophisticated atmospheric modeling.
Caption: Workflow for calculating the Ozone Depletion Potential.
Conclusion
The atmospheric lifetime and ozone depletion potential of 1,3,3-Trichloro-1,1,2,2-tetrafluoropropane (HCFC-224ca) have been established through rigorous scientific investigation, combining laboratory measurements with advanced atmospheric modeling. With a global atmospheric lifetime of 1.79 years and an ODP of 0.028, HCFC-224ca has a significantly lower impact on the ozone layer compared to CFC-11. However, as a chlorine-containing substance, its production and use are subject to the phase-out schedule of the Montreal Protocol. This technical guide has provided a detailed overview of the scientific principles and methodologies that underpin our understanding of the environmental fate of HCFC-224ca, offering a valuable resource for the scientific and industrial communities.
References
- Papanastasiou, D. K., et al. (2018). Global Atmospheric Lifetime and Ozone Depletion Potential of HCFC-224ca. [Source for the data is a data compilation which cites this study, direct link to the original study is not available through the provided search tools].
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The Training Center. (n.d.). Understanding Refrigerant Types. Retrieved from [Link]
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U.S. Environmental Protection Agency. (2023). FY 2022-2026 OAR Data Quality Record for Goal 4, Objective 4.1. Retrieved from [Link]
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MDPI. (2014). Atmospheric Abundances, Trends and Emissions of CFC-216ba, CFC-216ca and HCFC-225ca. Retrieved from [Link]
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Tecniche Nuove. (n.d.). Ozone Depleting Potential (ODP) of Refrigerants: Which Particular Values are Used?. Retrieved from [Link]
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Patten, K. O., & Wuebbles, D. J. (2010). Atmospheric lifetimes and Ozone Depletion Potentials of trans-1-chloro-3,3,3-trifluoropropylene and trans-1,2-dichloroethylene in a three-dimensional model. Atmospheric Chemistry and Physics, 10(22), 10867–10874. Retrieved from [Link]
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U.S. Environmental Protection Agency. (n.d.). Ozone-Depleting Substances. Retrieved from [Link]
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University of York. (n.d.). HCFC-224ca Data Sheet. Retrieved from [Link]
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